Cas no 21172-31-6 (2-[3-(trifluoromethyl)phenyl]acetaldehyde)
![2-[3-(trifluoromethyl)phenyl]acetaldehyde structure](https://ossimg.kuujia.com/scimg/21500/21172-31-6x500.png)
21172-31-6 structure
Product Name:2-[3-(trifluoromethyl)phenyl]acetaldehyde
CAS No:21172-31-6
MF:C9H7F3O
MW:188.146493196487
MDL:MFCD08703365
CID:911246
PubChem ID:21246339
Update Time:2025-04-19
2-[3-(trifluoromethyl)phenyl]acetaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-(Trifluoromethyl)phenyl)acetaldehyde
- 2-[3-(trifluoromethyl)phenyl]acetaldehyde
- (3-trifluoromethylphenyl)acetaldehyde
- (3-Trifluoromethyl-phenyl)-acetaldehyde
- (m-trifluoromethylphenyl) acetaldehyde
- [3-(trifluoromethyl)phenyl]acetaldehyde
- 3-(trifluoromethyl)-phenyl acetaldehyde
- 3-trifluoromethylphenylacetaldehyde
- AB48484
- AG-E-55310
- AK126695
- CTK4E6013
- KB-162539
- m-(trifluoromethyl)phenylacetaldehyde
- EN300-323131
- 21172-31-6
- F1913-0620
- AKOS010078552
- MFCD08703365
- SCHEMBL39835
- CS-0216039
- Z1020779920
- DTXSID80611597
- DA-19286
-
- MDL： MFCD08703365
- Inchi： 1S/C9H7F3O/c10-9(11,12)8-3-1-2-7(6-8)4-5-13/h1-3,5-6H,4H2
- InChI Key： LFHOLZIJDWJFKT-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(CC=O)=C1)(F)F
Computed Properties
- Exact Mass: 188.04491
- Monoisotopic Mass: 188.04489933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2-[3-(trifluoromethyl)phenyl]acetaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019122562-1g |
2-(3-(Trifluoromethyl)phenyl)acetaldehyde |
21172-31-6 | 95% | 1g |
$207.36 | 2023-09-02 | |
| TRC | T899323-10mg |
2-[3-(trifluoromethyl)phenyl]acetaldehyde |
21172-31-6 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T899323-50mg |
2-[3-(trifluoromethyl)phenyl]acetaldehyde |
21172-31-6 | 50mg |
$ 185.00 | 2022-06-02 | ||
| TRC | T899323-100mg |
2-[3-(trifluoromethyl)phenyl]acetaldehyde |
21172-31-6 | 100mg |
$ 295.00 | 2022-06-02 | ||
| Chemenu | CM191946-5g |
2-(3-(Trifluoromethyl)phenyl)acetaldehyde |
21172-31-6 | 95% | 5g |
$*** | 2023-03-29 | |
| eNovation Chemicals LLC | Y1111887-1g |
2-(3-(Trifluoromethyl)phenyl)acetaldehyde |
21172-31-6 | 92% | 1g |
$460 | 2024-08-03 | |
| eNovation Chemicals LLC | D118973-1g |
2-(3-(TRIFLUOROMETHYL)PHENYL)ACETALDEHYDE |
21172-31-6 | 95% | 1g |
$560 | 2024-08-03 | |
| eNovation Chemicals LLC | D775682-1g |
2-(3-(Trifluoromethyl)phenyl)acetaldehyde |
21172-31-6 | 92% | 1g |
$460 | 2024-07-28 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ4136-1G |
2-[3-(trifluoromethyl)phenyl]acetaldehyde |
21172-31-6 | 95% | 1g |
￥ 1,102.00 | 2023-04-04 | |
| Enamine | EN300-323131-0.05g |
2-[3-(trifluoromethyl)phenyl]acetaldehyde |
21172-31-6 | 95.0% | 0.05g |
$51.0 | 2025-03-21 |
2-[3-(trifluoromethyl)phenyl]acetaldehyde Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
21172-31-6 (2-[3-(trifluoromethyl)phenyl]acetaldehyde) Related Products
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- 1057671-02-9(Benzenepropanal, 3,5-bis(trifluoroMethyl)- (or 3-[3,5-Bis(trifluoroMethyl)phenyl]propionaldehyde ))
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- 21906-39-8(1-3-(trifluoromethyl)phenylpropan-2-one)
- 71792-93-3(2-Propanone, 1,3-bis[3-(trifluoromethyl)phenyl]-)
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